Cas no 1803810-62-9 (5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile)

• Product Name: 5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile
• CAS No: 1803810-62-9
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 4818960
• Update Time: 2025-05-20

5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C10H7BrN2O/c11-6-7-1-2-9-8(5-7)13-10(14-9)3-4-12/h1-2,5H,3,6H2
• InChI Key： AYNWOXDKYHEQNP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)N=C(CC#N)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 2
• Topological Polar Surface Area: 49.8

Additional information on 5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile

5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile: A Comprehensive Overview

5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile, also known by its CAS number 1803810-62-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various research domains. The molecule combines a benzo[d]oxazole ring system with a bromomethyl group and an acetonitrile substituent, making it a versatile building block for further chemical modifications.

The benzo[d]oxazole core of this compound is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. This structure is known for its aromaticity and stability, which are crucial for many chemical reactions. The presence of the bromomethyl group (-CH2Br) introduces additional reactivity, enabling the compound to participate in various substitution and coupling reactions. Similarly, the acetonitrile group (-CN) adds electron-withdrawing characteristics, further modulating the electronic properties of the molecule.

Recent studies have highlighted the potential of 5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile in drug discovery and material synthesis. For instance, researchers have explored its role as a precursor for constructing bioactive molecules with potential anti-cancer or anti-inflammatory properties. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal candidate for synthesizing derivatives with tailored pharmacological profiles.

In the realm of materials science, this compound has been investigated for its application in organic electronics. The combination of the aromatic oxazole ring and the electron-withdrawing acetonitrile group can influence the electronic properties of materials, potentially leading to advancements in organic semiconductors or light-emitting diodes (OLEDs). These applications underscore the importance of understanding the compound's electronic structure and reactivity.

The synthesis of 5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these processes, making large-scale production more feasible. Moreover, green chemistry approaches have been applied to minimize environmental impact during synthesis.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods provide insights into its molecular structure, purity, and stability under various conditions.

In conclusion, 5-(Bromomethyl)benzo[d]oxazole-2-acetonitrile stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties make it a promising candidate for both fundamental research and industrial applications. As ongoing studies continue to uncover new potentials, this compound is expected to play an increasingly important role in advancing scientific innovation.